Ammonium chloride-beta solid

• CAS No.: 12125-02-9
• Product Name: Ammonium chloride-beta solid
• Molecular Formula: NH4Cl; ClH4N
• Molecular Weight: 53.49 g/mol
• IUPAC Name: azane;hydrochloride
• Standard InChI: InChI=1S/ClH.H3N/h1H;1H3
• Standard InChIKey: NLXLAEXVIDQMFP-UHFFFAOYSA-N
• Impurities: Principal impurity is NaCl.
• SMILES: N.Cl
• Canonical SMILES: [NH4+].[Cl-]
• Boiling Point: Sublimes (NIOSH, 2016); Sublimes; 338 °C (sublimes); 520 °C
• Colorform: Colorless crystals or crystalline masses, or white, granular powder; Colorless cubic crystals; A white, fine or coarse, crystalline powder; Finely divided, ... white particulate dispersed in air. /Ammonium chloride fume/
• Density: 1.53 at 68 °F (USCG, 1999); 1.519 g/cu cm; 1.5 g/cm³; 1.53
• Melting Point: 662 °F (Sublimes) (NIOSH, 2016); 350 ° C (Sublimes); 338 °C; 520.1 (triple point; decomposes); 662°F (Sublimes)
• Physical Description: Ammonium chloride is a white crystalline solid. It is soluble in water(37%). The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. It is used to make other ammonium compounds, as a soldering flux, as a fertilizer, and for many other uses.; DryPowder; DryPowder, Liquid; Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals; PelletsLargeCrystals, Liquid; WetSolid; ODOURLESS COLOURLESS-TO-WHITE HYGROSCOPIC SOLID IN VARIOUS FORMS.; Finely divided, odorless, white particulate dispersed in air.
• Description: Ammonium Chloride is a systemic and urinary acidifying salt. Ammonium chloride helps maintain pH and exerts a mild diuretic effect. This acid forming salt also exerts an expectorant effect by irritating the mucous membranes and is used for alleviation of cough.; Ammonium chloride is a white crystalline solid. It is soluble in water(37%). The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. It is used to make other ammonium compounds, as a soldering flux, as a fertilizer, and for many other uses.; Ammonium chloride is an inorganic chloride having ammonium as the counterion. It is an inorganic chloride and an ammonium salt.
• Related CAS: 54450-56-5 ((ammonium)HCl2))
• Shelf Life: Stable under recommended storage conditions.; Concentrated solution of ammonium chloride may crystallize when exposed to low temperatures.; May volatize and condense on cool surfaces.
• Solubility: 37 % (NIOSH, 2016); 372 mg/mL at 20 °C; In water, 39.5 g/100 g water at 25 °C; Almost insoluble in acetone, ether, ethyl acetate; soluble in alcohol; 28.3% (wt/wt) in water at 25 °C; Soluble in liquid ammonia; 75.8 g/100 mL water at 100 °C; 0.6 g/100 mL ethanol at 19 °C; 37.840 lb/100 lb water at 70 °F; 1 in 1.4 of boiling water; 1 in 8 of glycerol; In water, 3.72X10+5 mg/L at 20 °C; Solubility in water, g/100ml at 25 °C: 28.3; 37%
• Synonyms: Ammonium Chloride; Amchlor; Ammoneric; Amoklor; Catalyst RD; Darammon; Darvan 20; Sal Ammoniac; Salammoniacus; Salmiac; Salmiacum
• Vapor Pressure: 1 mm Hg at 321 °F (NIOSH, 2016); 1 Pa at 91 °C (solid); 10 Pa at 121 °C (solid); 100 Pa at 159 °C (solid); 1kPa at 204.7 °C (solid); 10 kPa at 263.1 °C (solid); 100 kPa at 339.5 °C (solid); Vapor pressure, kPa at 160 °C: 0.13; 1 mmHg at 321°F; (321°F): 1 mmHg
• PubChem Compound: 12820921
• Last Modified: Nov 12 2021